Cas no 57987-78-7 (Pyrimidine, 2-[4-(2-naphthalenylmethyl)-1-piperazinyl]-)

• Product Name: Pyrimidine, 2-[4-(2-naphthalenylmethyl)-1-piperazinyl]-
• CAS No: 57987-78-7
• MF: C₁₉H₂₀N₄
• MW: 304.388903617859
• CID: 343566
• PubChem ID: 750975
• Update Time: 2025-04-19

Pyrimidine, 2-[4-(2-naphthalenylmethyl)-1-piperazinyl]- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2-[4-(2-naphthalenylmethyl)-1-piperazinyl]-
• 2-[4-(naphthalen-2-ylmethyl)piperazin-1-yl]pyrimidine
• 2-(4-Naphthalen-2-ylmethyl-piperazin-1-yl)-pyrimidine
• SCHEMBL11816891
• DTXSID80353748
• Oprea1_186235
• 1-(beta-napthylmethyl)-4-(2-pyrimidinyl)-piperazine
• 57987-78-7
• 2-[4-(2-naphthylmethyl)-1-piperazinyl]pyrimidine
• AKOS000558761
• 5259-55-2
• CCG-327940
• Oprea1_021667
• WGLZLHIISCSIPH-UHFFFAOYSA-N

• Inchi： 1S/C19H20N4/c1-2-5-18-14-16(6-7-17(18)4-1)15-22-10-12-23(13-11-22)19-20-8-3-9-21-19/h1-9,14H,10-13,15H2
• InChI Key： WGLZLHIISCSIPH-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC3C=CC=CC=3C=2)CCN(C2N=CC=CN=2)CC1

Computed Properties

• Exact Mass: 304.169
• Monoisotopic Mass: 304.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26